2-(4-Bromothiophen-2-yl)-5,5-dimethyl-1,3-dioxane

• Molecular Formula: C10H13BrO2S
• Molecular Weight: 277.18 g/mol
• IUPAC Name: 2-(4-bromothiophen-2-yl)-5,5-dimethyl-1,3-dioxane
• InChI: InChI=1S/C10H13BrO2S/c1-10(2)5-12-9(13-6-10)8-3-7(11)4-14-8/h3-4,9H,5-6H2,1-2H3
• InChI Key: LSOJMIIBTUCWIN-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(OC1)C2=CC(=CS2)Br)C

Description

2-(4-Bromothiophen-2-yl)-5,5-dimethyl-1,3-dioxane is a useful research compound. Its molecular formula is C10H13BrO2S and its molecular weight is 277.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-bromothiophene-2-carbaldehyde (884 mg, 4.62 mmol), TsOH hydrate (44 mg, 0.231 mmol) and 2,2-dimethylpropane-1,3-diol (578 mg, 5.55 mmol) were dissolved in 9.2 mL benzene and refluxed in a Dean Stark apparatus for 5 hours. The mixture was cooled to 0° C. and aqueous sodium hydrogen carbonate was added. DCM was added and the phases separated with a phase extractor. The solvent was removed under reduced pressure to give the title compound.